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Compound of Interest

Compound Name: 2-Naphthyl methacrylate

Cat. No.: B084513 Get Quote

An In-depth Technical Guide to the Safety, Hazards, and Handling of 2-Naphthyl Methacrylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and hazard information for 2-Naphthyl
methacrylate (CAS No. 10475-46-4), a fluorescent monomer utilized in the synthesis of

polymers with applications in optical materials and coatings.[1][2] Adherence to strict safety

protocols is essential when handling this compound to mitigate potential health risks.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Naphthyl methacrylate is presented in

Table 1. This data is crucial for understanding its behavior under various experimental and

storage conditions.

Table 1: Physicochemical Properties of 2-Naphthyl Methacrylate
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Property Value Source

Chemical Formula C₁₄H₁₂O₂ [3]

Molecular Weight 212.24 g/mol [3][4]

Appearance Solid, colorless crystals [3]

Melting Point 62-64 °C [3]

Flash Point Not applicable [3]

Solubility Insoluble in water
Inferred from chemical

structure

CAS Number 10475-46-4 [3]

Hazard Identification and Classification
2-Naphthyl methacrylate is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). A detailed breakdown

of its hazard classification is provided in Table 2.

Table 2: GHS Hazard Information for 2-Naphthyl Methacrylate

Category Description Pictogram Signal Word
Hazard
Statements

Skin

Corrosion/Irritatio

n

Category 2 alt text Warning

H315: Causes

skin irritation.[3]

[4]

Serious Eye

Damage/Eye

Irritation

Category 2 alt text Warning

H319: Causes

serious eye

irritation.[4]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

(Respiratory tract

irritation)

alt text Warning

H335: May

cause respiratory

irritation.[3][4]
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Safety Precautions and Personal Protective
Equipment (PPE)
Safe handling of 2-Naphthyl methacrylate necessitates the implementation of engineering

controls and the use of appropriate personal protective equipment.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation exposure.

Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.

Personal Protective Equipment
Table 3 outlines the recommended PPE for handling 2-Naphthyl methacrylate.

Table 3: Recommended Personal Protective Equipment

PPE Type Specification Purpose

Respiratory Protection
NIOSH-approved N95 dust

mask or higher

To prevent inhalation of dust

particles.

Eye Protection
Chemical safety goggles or a

face shield

To protect eyes from dust and

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)
To prevent skin contact.

Skin and Body Protection
Laboratory coat and

appropriate protective clothing
To prevent skin exposure.

Handling, Storage, and Disposal
Handling: Avoid creating dust. Wash hands thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.
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Disposal: Dispose of waste in accordance with local, state, and federal regulations.

First Aid Measures
In case of eye contact: Immediately flush with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

In case of skin contact: Flush skin with plenty of water. Remove contaminated clothing and

shoes. Get medical attention if irritation develops.

In case of inhalation: Remove to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical attention.

In case of ingestion: Do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water. Get medical attention.

Experimental Protocols for Hazard Assessment
While specific toxicological studies for 2-Naphthyl methacrylate are not readily available in the

public domain, the following sections describe the standardized OECD guidelines that would be

followed to assess its known hazards.

Skin Irritation: OECD Test Guideline 439
The potential for 2-Naphthyl methacrylate to cause skin irritation is typically assessed using

the In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method as described in

OECD Guideline 439.

Principle: This in vitro method utilizes a reconstructed human epidermis model, which mimics

the upper layers of human skin. The test chemical is applied topically to the tissue surface.

Methodology:

A defined amount of the test substance is applied to the surface of the RhE tissue.

The tissue is incubated for a specified period.

Following incubation, the tissue is thoroughly rinsed to remove the test substance.
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The viability of the tissue is determined by measuring the conversion of a vital dye (e.g.,

MTT) into a colored product by the mitochondria of viable cells.

Interpretation: A reduction in cell viability below a certain threshold (typically ≤ 50%) indicates

that the substance is an irritant.

Eye Irritation: OECD Test Guideline 405
To evaluate the potential for serious eye irritation, the Acute Eye Irritation/Corrosion test (OECD

Guideline 405) is the standard in vivo method.

Principle: The test substance is applied to the eye of a single animal, and the effects on the

cornea, iris, and conjunctiva are observed and scored over a period of time.

Methodology:

A single dose of the test substance is applied into the conjunctival sac of one eye of an

albino rabbit. The other eye serves as a control.

The eyes are examined at 1, 24, 48, and 72 hours after application.

The degree of eye irritation is scored for the cornea (opacity), iris, and conjunctiva

(redness and swelling).

Interpretation: The severity and reversibility of the ocular lesions are used to classify the

substance's eye irritation potential.

Specific Target Organ Toxicity - Single Exposure
(Respiratory Irritation)
The classification of 2-Naphthyl methacrylate as a respiratory irritant (STOT SE 3) is based

on evidence of respiratory tract irritation following a single exposure. While there isn't a single

specific test guideline for this endpoint, it is generally assessed through a weight of evidence

approach, which may include:

Human data: Reports of respiratory irritation in individuals exposed to the substance.
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Animal studies: Observations of respiratory distress in acute inhalation toxicity studies (e.g.,

OECD Guideline 403 or 436). Signs of irritation such as altered breathing patterns, nasal

discharge, and pathological changes in the respiratory tract are evaluated.

Safety Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and management of

2-Naphthyl methacrylate.

Hazard Assessment Control Measures Safe Handling & Emergency

Hazard Identification
(Skin, Eye, Resp. Irritation) Review Safety Data Sheet (SDS) Engineering Controls

(Fume Hood, Ventilation)
Implement Personal Protective Equipment

(Gloves, Goggles, Respirator)
Safe Handling Procedures
(Avoid Dust, Wash Hands)

Proceed with Work Emergency Procedures
(Spill, Exposure) First Aid MeasuresFirst Aid

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Naphthyl methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b084513#safety-precautions-and-hazards-for-2-
naphthyl-methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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